Cas no 64409-07-0 (Benzenecarbothioic acid, 4-cyano-, S-(4-hexylphenyl) ester)

64409-07-0 structure
Product name:Benzenecarbothioic acid, 4-cyano-, S-(4-hexylphenyl) ester
CAS No:64409-07-0
MF:C20H21NOS
MW:323.451843976974
CID:1678568
Benzenecarbothioic acid, 4-cyano-, S-(4-hexylphenyl) ester Chemical and Physical Properties
Names and Identifiers
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- Benzenecarbothioic acid, 4-cyano-, S-(4-hexylphenyl) ester
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- Inchi: 1S/C20H21NOS/c1-2-3-4-5-6-16-9-13-19(14-10-16)23-20(22)18-11-7-17(15-21)8-12-18/h7-14H,2-6H2,1H3
- InChI Key: OOOJXNKRLLRHHQ-UHFFFAOYSA-N
- SMILES: C1(C(SC2=CC=C(CCCCCC)C=C2)=O)=CC=C(C#N)C=C1
Computed Properties
- Exact Mass: 323.13453
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 470.3±45.0 °C(Predicted)
- PSA: 40.86
Benzenecarbothioic acid, 4-cyano-, S-(4-hexylphenyl) ester Related Literature
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Patrick Johannes Riss,René Hummerich,Patrick Schloss Org. Biomol. Chem., 2009,7, 2688-2698
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Eli Sutter,Juan Carlos Idrobo,Peter Sutter J. Mater. Chem. C, 2020,8, 11555-11562
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Hao Dong,Kaijun Xiao,Donghui Luo RSC Adv., 2017,7, 18946-18952
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Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
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Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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